
Phenyl Isonicotinate: A Technical Material Safety
Data Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Phenyl isonicotinate

CAS No.: 94-00-8

Cat. No.: B1268362

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

Phenyl isonicotinate. The information is compiled and presented to meet the needs of

researchers, scientists, and professionals in drug development, with a focus on detailed

experimental protocols and clear data presentation.

Chemical and Physical Properties
This section summarizes the key chemical and physical properties of Phenyl isonicotinate.

The data is compiled from various chemical databases and supplier safety data sheets.
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Property Value Source

Molecular Formula C₁₂H₉NO₂ PubChem[1]

Molecular Weight 199.21 g/mol TCI Chemicals

IUPAC Name phenyl pyridine-4-carboxylate PubChem[1]

CAS Number 94-00-8 PubChem[1]

Appearance
White to Light yellow to Light

orange powder to crystal
TCI Chemicals

Melting Point
70.0 to 73.0 °C (Specification)

72 °C (Reference)
TCI Chemicals, LookChem[2]

Boiling Point (Predicted) 338.9 ± 15.0 °C LookChem[2]

Density (Predicted) 1.199 ± 0.06 g/cm³ LookChem[2]

pKa (Predicted) 2.96 ± 0.26 LookChem[2]

Hazard Identification and Classification
Phenyl isonicotinate is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to skin and

eye contact.

Hazard Class GHS Category
Hazard
Statement

Signal Word Pictogram

Skin Irritation Category 2
H315: Causes

skin irritation
Danger

Serious Eye

Damage
Category 1

H318: Causes

serious eye

damage

Danger

Source: PubChem[1], TCI Chemicals[3]
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Experimental Protocols for Hazard Determination
The following sections detail the standardized experimental methodologies used to determine

the hazard classifications of chemical substances like Phenyl isonicotinate.

Skin Irritation Testing
The "Skin Irritation: Category 2" classification is typically determined using the OECD Test

Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method.

This in vitro method is preferred for animal welfare reasons.

Test System: A reconstructed human epidermis model, which is a three-dimensional tissue

construct that mimics the upper layers of human skin.

Procedure:

A small amount of the test substance (Phenyl isonicotinate) is applied topically to the

surface of the RhE tissue.

The substance is left in contact with the tissue for a specified period (e.g., 60 minutes).

After the exposure period, the tissue is thoroughly rinsed to remove the test substance.

The tissue is then incubated for a post-exposure period (e.g., 42 hours) to allow for the

development of cytotoxic effects.

Endpoint Measurement: Cell viability is assessed by the enzymatic conversion of a vital dye

(e.g., MTT) into a colored product. The amount of colored product is measured

spectrophotometrically and is proportional to the number of viable cells.

Classification Criteria:

Irritant (Category 2): If the mean tissue viability is reduced to ≤ 50% of the negative

control.

Non-Irritant: If the mean tissue viability is > 50% of the negative control.
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Preparation Exposure Post-Exposure Analysis

RhE Model Apply Phenyl
Isonicotinate

Incubate
(60 min) Rinse Tissue Incubate

(42 hours) MTT Assay Measure Viability Classification

Click to download full resolution via product page

Workflow for In Vitro Skin Irritation Testing (OECD 439).

Serious Eye Damage Testing
The "Serious Eye Damage: Category 1" classification is determined based on the potential for

a substance to cause irreversible eye damage. The standard method is the OECD Test

Guideline 405: Acute Eye Irritation/Corrosion, which is an in vivo test.

Test Animals: Healthy, young adult albino rabbits are typically used.

Procedure:

A single dose of the test substance (e.g., 0.1 mL of a solution or 100 mg of a solid) is

applied into the conjunctival sac of one eye of the animal. The other eye remains

untreated and serves as a control.

The eyelids are held together for about one second to prevent loss of the substance.

The eyes are not washed out after instillation.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The

severity of ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) is

graded according to a numerical scoring system (Draize scale).

Classification Criteria:

Serious Eye Damage (Category 1): If the substance produces:

Effects on the cornea, iris, or conjunctiva that are not fully reversible within 21 days.
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In at least 2 of 3 tested animals, a positive response of corneal opacity ≥ 3 and/or iritis >

1.5.

Preparation Dosing Observation Analysis

Albino Rabbit Apply Phenyl Isonicotinate
to one eye Observe at 1h Observe at 24h Observe at 48h Observe at 72h Observe up to 21 days Score Lesions

(Draize Scale) Classification

Hazard Data

Personal Protective Equipment Handling Procedures

Skin Irritation
(Category 2)

Protective Gloves Avoid Skin and Eye Contact

Serious Eye Damage
(Category 1)

Safety Goggles/
Face Shield

Use in Well-Ventilated Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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